Cas no 1804046-99-8 (2-Chloro-1-(3-ethyl-4-methylphenyl)propan-1-one)

• Product Name: 2-Chloro-1-(3-ethyl-4-methylphenyl)propan-1-one
• CAS No: 1804046-99-8
• MF: C₁₂H₁₅ClO
• MW: 210.699902772903
• CID: 5004598
• Update Time: 2025-05-25

2-Chloro-1-(3-ethyl-4-methylphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-1-(3-ethyl-4-methylphenyl)propan-1-one

• Inchi： 1S/C12H15ClO/c1-4-10-7-11(6-5-8(10)2)12(14)9(3)13/h5-7,9H,4H2,1-3H3
• InChI Key： ITHJACQKRXXPAB-UHFFFAOYSA-N
• SMILES： ClC(C)C(C1C=CC(C)=C(C=1)CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 203
• XLogP3: 3.8
• Topological Polar Surface Area: 17.1

Additional information on 2-Chloro-1-(3-ethyl-4-methylphenyl)propan-1-one

Comprehensive Overview of 2-Chloro-1-(3-ethyl-4-methylphenyl)propan-1-one (CAS No. 1804046-99-8)

2-Chloro-1-(3-ethyl-4-methylphenyl)propan-1-one (CAS No. 1804046-99-8) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical intermediates and fine chemical synthesis. This compound, characterized by its unique molecular structure, plays a pivotal role in the development of advanced materials and bioactive molecules. Its chloro and ketone functional groups make it a versatile building block for various synthetic applications, particularly in the design of novel heterocyclic compounds.

The growing interest in 2-Chloro-1-(3-ethyl-4-methylphenyl)propan-1-one is driven by its potential applications in drug discovery and agrochemical research. Researchers are increasingly exploring its utility as a precursor in the synthesis of chiral auxiliaries and catalysts, which are critical for asymmetric synthesis. The compound's 3-ethyl-4-methylphenyl moiety enhances its stability and reactivity, making it a preferred choice for high-yield reactions.

In recent years, the demand for custom synthesis and tailor-made intermediates has surged, with 2-Chloro-1-(3-ethyl-4-methylphenyl)propan-1-one emerging as a key player. Its compatibility with green chemistry principles, such as reduced solvent usage and lower energy consumption, aligns with the global shift toward sustainable chemical processes. This has led to increased inquiries about its scalability and industrial applications.

One of the most frequently asked questions about CAS No. 1804046-99-8 revolves around its storage conditions and handling precautions. Proper storage in a cool, dry environment under inert conditions is recommended to maintain its stability. Additionally, its solubility profile in common organic solvents like dichloromethane and ethyl acetate makes it a convenient reagent for laboratory use.

The compound's relevance extends to material science, where it is investigated for its potential in polymer modification and surface coatings. Its ability to act as a cross-linking agent has sparked interest in the development of high-performance adhesives and composite materials. These applications are particularly relevant in industries seeking lightweight and durable materials for automotive and aerospace sectors.

From a regulatory perspective, 2-Chloro-1-(3-ethyl-4-methylphenyl)propan-1-one is compliant with major chemical safety guidelines, ensuring its suitability for research and industrial use. However, users are advised to consult material safety data sheets (MSDS) for detailed handling protocols. The compound's low environmental persistence further enhances its appeal in eco-conscious applications.

In conclusion, 2-Chloro-1-(3-ethyl-4-methylphenyl)propan-1-one (CAS No. 1804046-99-8) stands out as a multifaceted compound with broad applicability in pharmaceuticals, agrochemicals, and advanced materials. Its synthetic versatility and environmental compatibility position it as a valuable asset in modern chemistry. As research continues to uncover new uses, this compound is poised to remain a focal point in innovative chemical development.